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Compound of Interest

Compound Name: Diniconazole-M

Cat. No.: B1237276

This guide provides critical safety, operational, and disposal information for laboratory
professionals working with Diniconazole-M. The following procedures are designed to ensure
the safe handling and disposal of this compound, minimizing exposure risks and environmental
impact.

Diniconazole-M is the active R-enantiomer of diniconazole, a triazole fungicide.[1][2] It
functions by inhibiting the demethylation of steroids, which disrupts the biosynthesis of
ergosterol, a critical component of fungal cell membranes.[2][3][4] While effective as a
fungicide, it presents hazards to humans and the environment, including being harmful if
swallowed, suspected of damaging fertility or the unborn child, and being very toxic to aquatic
life with long-lasting effects.[1][5][6][7]

Quantitative Data Summary

The following table summarizes key quantitative data for Diniconazole-M, essential for safe
handling and experimental planning.
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Property Value

GHS Hazard Statements H302, H361, H370, H373, H400, H410[1][7]
Oral LD50 (Rat) Male: 639 mg/kg; Female: 474 mg/kg
Molecular Weight 326.2 g/mol [1][6]

Melting Point 134-156 °C

Relative Density 1.32 g/cm3[6]

Water Solubility 4 mg/L (at 25°C)

Partition Coefficient (logP) 4.3 (at 25°C)

Vapor Pressure 2.93 mPa (at 20°C); 4.9 mPa (at 25°C)

Operational Plan: Handling and Personal Protective
Equipment (PPE)

A systematic approach is mandatory to minimize exposure during the handling of
Diniconazole-M. This involves engineering controls, specific personal protective equipment,
and strict hygiene practices.

Engineering Controls

« Ventilation: Always handle Diniconazole-M in a well-ventilated area.[5][7] Use local exhaust
or general ventilation to maintain exposure below permissible limits.

Personal Protective Equipment (PPE) Requirements

Appropriate PPE must be worn at all times when handling this compound.

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to
EN 166 (EU) or NIOSH (US) standards.[5]

e Skin Protection:

o Gloves: Wear chemical-impermeable gloves.[5][7]
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o Clothing: Wear impervious, fire-resistant protective clothing, such as a lab coat, apron, or
coveralls.[5][7] A long-sleeve shirt is a minimum requirement.

Respiratory Protection:
o For mixing or loading operations where dust may be generated, wear a dust mask.
o If exposure limits are exceeded or irritation is experienced, use a full-face respirator.[5]

o In emergencies or situations with high potential for dust exposure, a positive-pressure self-
contained breathing apparatus (SCBA) is required.[7]

Hygiene and Safe Handling Practices

Obtain and read all safety information before use.[7]

Avoid all contact with eyes, skin, and mouth.

Do not breathe dust, fumes, or vapors.[7]

Do not eat, drink, or smoke in areas where Diniconazole-M is handled or stored.[5][6][7]
Wash hands and face thoroughly after handling the material and before breaks.[5][6][7]

Store in original, tightly closed containers in a locked, dry, cool, and well-ventilated area
away from food, beverages, and animal feed.[7][8]

Experimental Protocols

Detailed experimental protocols for toxicological or efficacy studies are not available in the

safety and product information sheets. The primary mechanism of action is the inhibition of

sterol 14a-demethylase (EC 1.14.13.70), an enzyme essential for ergosterol biosynthesis in

fungi.[1] This disruption of the fungal cell membrane leads to cell death.[4][8]

Emergency and First Aid Procedures

If Swallowed: Rinse mouth with water.[5] Call a poison control center or doctor immediately
for medical help.[5][6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.benchchem.com/product/b1237276?utm_src=pdf-body
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://bg.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://bg.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.dongbangagro.co.kr/media/board/Diniconazole-SDS_WORLD_EN_20130415_S-00209.pdf
https://www.tangagri.com/diniconazole-product/
https://pubchem.ncbi.nlm.nih.gov/compound/Diniconazole-M
https://www.caymanchem.com/product/24248/diniconazole
https://www.tangagri.com/diniconazole-product/
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://www.echemi.com/sds/diniconazole-pd20160510094549937.html
https://bg.cpachem.com/msds?num=SB152&dnl=sd_-_Diniconazole_CAS_83657-24-3_%28SB152%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area
thoroughly with soap and plenty of water.[5]

e In Case of Eye Contact: Immediately flush eyes with pure water for at least 15 minutes.[5]
« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen.[5][7]

Disposal Plan

Proper disposal is critical to prevent environmental contamination, as Diniconazole-M is very
toxic to aquatic life.[5][6]

Waste Classification: Pesticide wastes are considered slightly toxic.

» Containment: Collect any spills or spillage promptly.[5][7] Keep the chemical waste in
suitable, closed containers for disposal.[5]

e Disposal Method: Do not allow the chemical to enter drains, sewers, or surface water.[5][6]
Dispose of contents and containers at an approved waste disposal plant in accordance with
all local, regional, and national regulations.[5][6][7] Incineration is a recommended method
for disposal.

Environmental Precaution: Avoid release into the environment.[5][6][7]

Visualized Workflow: Safe Handling and Disposal

The following diagram outlines the required step-by-step procedure for safely managing
Diniconazole-M from initial preparation through to final disposal.
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Workflow for Safe Handling and Disposal of Diniconazole-M

1. Preparation Phase

Review Safety Data Sheet (SDS)

A4

Ensure adequate ventilation

A4

Don Personal Protective Equipment (PPE)
- Goggles
- Impervious Gloves
- Lab Coat

2. Handling # Operations

Weigh/measure Diniconazole-M
(Use respiratory protection if dusty)

Y

Perform experimental work

A4

Strictly follow hygiene protocols
(No eating, drinking, smoking)

3. Decontamin;tion & Cleanup

Decontaminate work surfaces

Y

Wash hands and face thoroughly

Y

Remove and launder PPE

4. Waste Managgrment & Disposal

Segregate waste into labeled,
sealed containers

Store waste in designated area

Arrange for disposal via
approved hazardous waste facility

Update chemical inventory

Click to download full resolution via product page

Caption: Procedural workflow for Diniconazole-M from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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